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molecular formula C11H12BrF3N2O B8292234 Benzenamine, 2-bromo-4-(4-morpholinyl)-6-(trifluoromethyl)-

Benzenamine, 2-bromo-4-(4-morpholinyl)-6-(trifluoromethyl)-

Cat. No. B8292234
M. Wt: 325.12 g/mol
InChI Key: BETQZIOFQBLFJG-UHFFFAOYSA-N
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Patent
US08012962B2

Procedure details

2-Bromo-6-trifluoromethyl-benzene-1,4-diamine (2.21 g), bis-(2-bromoethyl)ether (1.30 mL) and N,N-diisopropyl-ethylamine (4.64 mL) were mixed in N,N-dimethylformamide (19 mL) and heated to 180° C. for 30 minutes in a sealed microwave process vial. Saturated aqueous bicarbonate (100 mL) was added and the crude mixture was extracted with ethyl acetate (100 mL). The organic phase was washed with water (100 mL) and brine (100 mL), dried over sodium sulfate and concentrated in vacuo. The crude product was purified by flash chromatography to furnish 1.78 g (63%) of the title compound as a yellow solid. LC-MS (m/z) 326 (MH+); tR=2.54, (UV, ELSD) 83%, 75%. 1H NMR (500 MHz, DMSO-d6): 2.99 (m, 4H), 3.70 (m, 4H), 5.00 (s, 2H), 7.00 (d, 1H), 7.38 (d, 1H).
Name
2-Bromo-6-trifluoromethyl-benzene-1,4-diamine
Quantity
2.21 g
Type
reactant
Reaction Step One
Name
bis-(2-bromoethyl)ether
Quantity
1.3 mL
Type
reactant
Reaction Step One
Name
N,N-diisopropyl-ethylamine
Quantity
4.64 mL
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
19 mL
Type
solvent
Reaction Step One
Name
bicarbonate
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
title compound
Yield
63%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[C:6]([NH2:8])[CH:5]=[C:4]([C:9]([F:12])([F:11])[F:10])[C:3]=1[NH2:13].Br[CH2:15][CH2:16][O:17][CH2:18][CH2:19]Br.C(N(CC)C(C)C)(C)C.C(=O)(O)[O-]>CN(C)C=O>[Br:1][C:2]1[CH:7]=[C:6]([N:8]2[CH2:19][CH2:18][O:17][CH2:16][CH2:15]2)[CH:5]=[C:4]([C:9]([F:12])([F:11])[F:10])[C:3]=1[NH2:13]

Inputs

Step One
Name
2-Bromo-6-trifluoromethyl-benzene-1,4-diamine
Quantity
2.21 g
Type
reactant
Smiles
BrC1=C(C(=CC(=C1)N)C(F)(F)F)N
Name
bis-(2-bromoethyl)ether
Quantity
1.3 mL
Type
reactant
Smiles
BrCCOCCBr
Name
N,N-diisopropyl-ethylamine
Quantity
4.64 mL
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC
Name
N,N-dimethylformamide
Quantity
19 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
bicarbonate
Quantity
100 mL
Type
reactant
Smiles
C([O-])(O)=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
180 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the crude mixture was extracted with ethyl acetate (100 mL)
WASH
Type
WASH
Details
The organic phase was washed with water (100 mL) and brine (100 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude product was purified by flash chromatography

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=C(C(=CC(=C1)N1CCOCC1)C(F)(F)F)N
Measurements
Type Value Analysis
AMOUNT: MASS 1.78 g
YIELD: PERCENTYIELD 63%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.